Cas no 862507-33-3 (2-(propan-2-yloxy)pyridine-4-carboxylic acid)

• Product Name: 2-(propan-2-yloxy)pyridine-4-carboxylic acid
• CAS No: 862507-33-3
• MF: C₉H₁₁NO₃
• MW: 181.188542604446
• MDL: MFCD09054678
• CID: 1847211
• PubChem ID: 17750933
• Update Time: 2025-05-25

2-(propan-2-yloxy)pyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-ISOPROPOXY-ISONICOTINIC ACID
• 2-(1-methylethoxy)pyridine-4-carboxylic acid
• LogP
• 2-propan-2-yloxypyridine-4-carboxylic acid
• 3-([1,3]DIOXOLAN-2-YLMETHOXY)-PYRIDINE
• 2-(propan-2-yloxy)pyridine-4-carboxylic acid
• AKOS000205740
• DB-365152
• WLKDRXHGHKKQGI-UHFFFAOYSA-N
• 2-[(Propan-2-yl)oxy]pyridine-4-carboxylic acid
• 862507-33-3
• 2-ISOPROPOXYPYRIDINE-4-CARBOXYLIC ACID
• CS-0106168
• (2-Propan-2-yloxy)pyridine-4-carboxylic acid
• 2-Isopropoxyisonicotinicacid
• AS-43426
• 2-(Propan-2-yloxy)pyridine-4-carboxylicacid
• 2-Isopropoxyisonicotinic acid
• MFCD09054678
• SCHEMBL841188
• SB55392
• Z319447160
• EN300-107674
• DTXSID90590783

• MDL： MFCD09054678
• Inchi： 1S/C9H11NO3/c1-6(2)13-8-5-7(9(11)12)3-4-10-8/h3-6H,1-2H3,(H,11,12)
• InChI Key： WLKDRXHGHKKQGI-UHFFFAOYSA-N
• SMILES： O(C1C=C(C(=O)O)C=CN=1)C(C)C

Computed Properties

• Exact Mass: 181.07389321g/mol
• Monoisotopic Mass: 181.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 59.4Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 378.1±22.0 °C at 760 mmHg
• Flash Point: 182.4±22.3 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

2-(propan-2-yloxy)pyridine-4-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 2-(propan-2-yloxy)pyridine-4-carboxylic acid

2-(Propan-2-yloxy)pyridine-4-carboxylic Acid: A Comprehensive Overview

2-(Propan-2-yloxy)pyridine-4-carboxylic acid, also known by its CAS number 862507-33-3, is a chemical compound that has garnered significant attention in recent years due to its unique properties and potential applications. This compound belongs to the class of pyridine derivatives, which are widely studied for their versatility in various fields, including pharmaceuticals, agrochemicals, and materials science. The structure of this compound consists of a pyridine ring substituted with a propan-2-yloxy group at the 2-position and a carboxylic acid group at the 4-position, making it a valuable molecule for further exploration.

The synthesis of 2-(propan-2-yloxy)pyridine-4-carboxylic acid involves several steps, typically starting from pyridine derivatives. Recent advancements in synthetic chemistry have enabled more efficient and environmentally friendly methods to produce this compound. For instance, researchers have explored the use of microwave-assisted synthesis and catalytic systems to optimize the reaction conditions, leading to higher yields and better purity. These methods not only enhance the scalability of the synthesis but also align with the growing demand for sustainable chemical processes.

One of the most promising applications of 862507-33-3 lies in its potential as a precursor for drug development. The pyridine ring is a common structural motif in many bioactive compounds, and the substitution pattern in this molecule provides an excellent platform for further functionalization. Recent studies have demonstrated that derivatives of this compound exhibit potent anti-inflammatory and antioxidant activities, making them strong candidates for therapeutic agents. Additionally, its carboxylic acid group can be easily modified to introduce various functional groups, further expanding its utility in drug design.

In the field of agrochemistry, 2-(propan-2-yloxy)pyridine-4-carboxylic acid has shown potential as a building block for herbicides and fungicides. Its ability to interact with biological targets through hydrogen bonding and π–π interactions makes it an attractive candidate for designing molecules with specific bioactivities. Researchers have also investigated its role in enhancing plant resistance to environmental stressors, such as drought and salinity, which could have significant implications for sustainable agriculture.

The physical properties of this compound are equally noteworthy. Its melting point, boiling point, and solubility characteristics make it suitable for various industrial applications. Recent studies have also explored its thermal stability under different conditions, which is crucial for its use in high-temperature processes. Furthermore, the compound's spectral data (UV-Vis, IR, NMR) have been thoroughly characterized, providing valuable insights into its electronic structure and reactivity.

In terms of environmental impact, 862507-33-3 has been evaluated for its biodegradability and toxicity profiles. These studies are essential for ensuring that its use does not pose risks to ecosystems or human health. The results indicate that the compound is moderately biodegradable under aerobic conditions, which aligns with current environmental regulations. However, further research is needed to fully understand its long-term effects on aquatic organisms and soil microorganisms.

The demand for 2-(propan-2-yloxy)pyridine-4-carboxylic acid continues to grow as new applications are discovered. Its versatility as a building block in organic synthesis makes it a valuable commodity in both academic research and industrial settings. As technology advances and new synthetic methods emerge, it is likely that this compound will play an even more prominent role in various industries.

In conclusion, CAS No 862507-33-3, or 2-(propan-2-yloxy)pyridine-4-carboxylic acid, is a multifaceted compound with immense potential across diverse fields. Its unique structure, coupled with recent advancements in synthesis and application development, positions it as a key player in modern chemistry. As research continues to uncover new possibilities for this compound, it is poised to make significant contributions to science and industry alike.